Cas no 856863-17-7 (2-(1H-1,2,4-triazol-3-yl)acetamide)

• Product Name: 2-(1H-1,2,4-triazol-3-yl)acetamide
• CAS No: 856863-17-7
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 4660778
• PubChem ID: 20107017
• Update Time: 2025-06-14

2-(1H-1,2,4-triazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-acetamide
• 2-(1H-1,2,4-TRIAZOL-5-YL)ACETAMIDE
• 2-(1H-1,2,4-triazol-3-yl)acetamide

• Inchi： 1S/C4H6N4O/c5-3(9)1-4-6-2-7-8-4/h2H,1H2,(H2,5,9)(H,6,7,8)
• InChI Key： HVJKVFXYRYHZQF-UHFFFAOYSA-N
• SMILES： N1C(CC(N)=O)=NC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 2-(1H-1,2,4-triazol-3-yl)acetamide

Latest Research Brief on 2-(1H-1,2,4-triazol-3-yl)acetamide (CAS: 856863-17-7) in Chemical Biology and Pharmaceutical Applications

2-(1H-1,2,4-triazol-3-yl)acetamide (CAS: 856863-17-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, featuring a 1,2,4-triazole core linked to an acetamide moiety, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its role as a scaffold for designing novel bioactive molecules, particularly in the context of antimicrobial, anticancer, and enzyme inhibition activities.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial potential of 2-(1H-1,2,4-triazol-3-yl)acetamide derivatives against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against Gram-positive and Gram-negative pathogens. The results demonstrated that certain derivatives exhibited potent inhibitory activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli, with minimum inhibitory concentrations (MICs) as low as 2 µg/mL. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential enzymatic processes.

In the field of oncology, a recent preprint on bioRxiv highlighted the anticancer properties of 2-(1H-1,2,4-triazol-3-yl)acetamide-based compounds. The research team conducted high-throughput screening of a library of triazole derivatives and identified several lead compounds that selectively inhibited the proliferation of cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. Mechanistic studies revealed that these compounds induced apoptosis through the intrinsic mitochondrial pathway and modulated key signaling proteins such as Bcl-2 and caspase-3. The lead candidate, bearing a fluorinated phenyl ring at the 5-position of the triazole, showed promising in vivo efficacy in xenograft mouse models with minimal toxicity.

Another significant advancement was reported in a 2024 ACS Chemical Biology paper, which explored the use of 2-(1H-1,2,4-triazol-3-yl)acetamide as a versatile building block for PROTAC (Proteolysis Targeting Chimera) design. The researchers leveraged the compound's ability to form stable interactions with E3 ubiquitin ligases, creating bifunctional molecules that targeted oncogenic proteins for degradation. This approach demonstrated successful degradation of BRD4 and EGFR proteins in cellular models, opening new avenues for targeted protein degradation therapeutics.

From a synthetic chemistry perspective, recent work has focused on developing more efficient routes to 2-(1H-1,2,4-triazol-3-yl)acetamide and its derivatives. A 2023 Organic Process Research & Development article described a scalable, one-pot synthesis method using copper-catalyzed cycloaddition of nitriles with hydrazides, achieving yields of up to 85% with excellent purity. This advancement addresses previous challenges in large-scale production and could facilitate further pharmacological evaluation of this compound class.

Looking forward, the unique properties of 2-(1H-1,2,4-triazol-3-yl)acetamide (856863-17-7) position it as a valuable scaffold for diverse therapeutic applications. Current research directions include structure-activity relationship (SAR) optimization to enhance potency and selectivity, as well as investigations into its potential as a fragment in fragment-based drug discovery. With its demonstrated biological activities and recent synthetic improvements, this compound continues to be an important focus in medicinal chemistry and chemical biology research.